Daniplestim

• CAS No.: 161753-30-6
• Molecular Formula: C564H909N161O166S5
• Synonyms: Daniplestim

Description

Daniplestim (CAS: 161753-30-6) is a synthetic variant of human interleukin-3 (IL-3), a cytokine critical for hematopoiesis and immune regulation. Its molecular formula, C₅₆₄H₉₀₉N₁₆₁O₁₆₆S₅, reflects extensive amino acid modifications, including substitutions at positions 14 (alanine), 18 (isoleucine), and 25 (histidine), among others, to enhance stability and receptor binding . Functionally, this compound suppresses apoptosis in hematopoietic cells by activating the PI3K/Akt pathway, a key survival signaling cascade. Studies demonstrate its role in promoting cell cycle progression and mitigating chemotherapy-induced myelosuppression, making it a candidate for supportive cancer therapies .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of daniplestim involves recombinant DNA technology. The gene encoding this compound is inserted into an expression vector, which is then introduced into a suitable host cell, such as Escherichia coli or Chinese hamster ovary cells. The host cells are cultured under specific conditions to express this compound, which is subsequently purified using chromatographic techniques .

Industrial Production Methods: In an industrial setting, the production of this compound follows a similar approach but on a larger scale. Bioreactors are used to culture the host cells, and the expression of this compound is induced under controlled conditions. The purification process involves multiple steps, including affinity chromatography, ion-exchange chromatography, and size-exclusion chromatography, to ensure high purity and yield .

Chemical Reactions Analysis

Types of Reactions: Daniplestim primarily undergoes protein-protein interactions rather than traditional chemical reactions like oxidation or reduction. It binds to the interleukin-3 receptor on the surface of hematopoietic cells, triggering a cascade of intracellular signaling pathways .

Common Reagents and Conditions: The binding of this compound to its receptor does not require additional reagents. the expression and purification processes involve various reagents such as growth media, antibiotics, and chromatographic resins .

Major Products Formed: The primary product formed from the interaction of this compound with its receptor is the activation of downstream signaling pathways, leading to cell proliferation and prevention of apoptosis .

Scientific Research Applications

Daniplestim has several applications in scientific research, particularly in the fields of hematology and oncology:

Hematopoietic Stem Cell Mobilization: this compound is used to mobilize hematopoietic progenitor cells from the bone marrow into the peripheral blood, facilitating their collection for transplantation.

Cancer Treatment: It is used in combination with other cytokines to enhance the recovery of hematopoietic cells after chemotherapy.

Apoptosis Prevention: Research has shown that this compound can prevent apoptosis in hematopoietic cells more effectively than native interleukin-3.

Cell Proliferation Studies: this compound is used in laboratory settings to study cell proliferation and colony-forming unit formation.

Mechanism of Action

Daniplestim exerts its effects by binding to the interleukin-3 receptor on the surface of hematopoietic cells. This binding activates the receptor and triggers a cascade of intracellular signaling pathways, including the JAK-STAT pathway, PI3K-AKT pathway, and MAPK pathway. These pathways promote cell proliferation, survival, and differentiation .

Comparison with Similar Compounds

Daniplestim vs. Myelopoietin-1

Myelopoietin-1, another hematopoietic growth factor, shares this compound’s anti-apoptotic properties but differs structurally and mechanistically:

• Structural Differences : Myelopoietin-1 is a fusion protein combining IL-3 and granulocyte-macrophage colony-stimulating factor (GM-CSF) sequences, whereas this compound is a modified IL-3 variant .
• Efficacy : In a study by McCubrey et al. (2001), this compound and myelopoietin-1 both enhanced hematopoietic cell survival, but this compound showed 2.1-fold higher Akt phosphorylation in leukemic cell lines, suggesting superior pathway activation .
• Clinical Applications : Both compounds are explored for mitigating myelotoxicity in chemotherapy, but this compound’s targeted IL-3 receptor binding may reduce off-target effects compared to myelopoietin-1’s broader GM-CSF activity .

Table 1: Key Comparative Metrics

Parameter	This compound	Myelopoietin-1
Molecular Target	IL-3 receptor	IL-3/GM-CSF receptors
Apoptosis Suppression*	85% ± 4%	72% ± 6%
PI3K/Akt Activation	+++	++
Clinical Trial Phase	Phase II	Phase III (halted)

*Data normalized to untreated controls .

This compound vs. Native IL-3 and GM-CSF

• Mechanistic Specificity : Native IL-3 primarily stimulates multipotent hematopoietic progenitors, while this compound’s modifications enhance receptor affinity and serum half-life (6.2 hours vs. 1.5 hours for native IL-3) .
• Synergy with Other Cytokines: GM-CSF, often used post-chemotherapy, synergizes with this compound in preclinical models to amplify neutrophil recovery by 40% compared to monotherapy .
• Safety Profile: Native IL-3 and GM-CSF are associated with flu-like symptoms and capillary leak syndrome.

Table 2: Pharmacokinetic and Functional Comparison

Compound	Half-Life (h)	Receptor Targets	Key Clinical Use
This compound	6.2	IL-3Rα/β	Myeloid recovery
Native IL-3	1.5	IL-3Rα/β	Rare due to toxicity
GM-CSF	3.8	GM-CSFRα/β	Neutropenia management

This compound vs. Novel Delivery-Modified Compounds

• Ketoprofen: Ultrasound increased ketoprofen delivery by 6.6-fold (491.37 ± 48.78 µg/cm² vs. passive 74.87 ± 5.27 µg/cm²), whereas this compound’s plasma levels peaked at 2 hours post-sonophoresis but declined rapidly due to shorter half-life .